N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)picolinamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H19FN4O2/c19-14-5-3-4-13(10-14)11-15(23-9-8-21-18(23)25)12-22-17(24)16-6-1-2-7-20-16/h1-7,10,15H,8-9,11-12H2,(H,21,25)(H,22,24)
• InChI Key: PETURAKHUFZVJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(CC2=CC(=CC=C2)F)CNC(=O)C3=CC=CC=N3
• Molecular Formula: C18H19FN4O2
• Molecular Weight: 342.4 g/mol

Description

N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)picolinamide, commonly known as FPPI, is a small molecule compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. FPPI is a picolinamide derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Scientific Research Applications

Antimicrobial Activity

A study by Desai et al. (2013) synthesized novel fluorine-containing derivatives with heterocyclic systems like quinazolinone along with 4-thiazolidinone, demonstrating significant in vitro antimicrobial potency against various bacteria and fungi. This indicates the potential of such compounds in developing new antimicrobial agents (Desai, Vaghani, & Shihora, 2013).

Radioligand Development for PET Imaging

Kil et al. (2014) explored derivatives of N-(3-chlorophenyl)-2-picolinamide for positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 4 (mGlu4), with one compound showing improved binding affinity and potential for brain imaging studies. This research contributes to the development of diagnostic tools for neurological conditions (Kil et al., 2014).

Synthetic Precursor Characterization

Wielgus et al. (2015) conducted a comprehensive study on linezolid and its synthetic precursors, including structural and spectral analyses using solid-state nuclear magnetic resonance (SS NMR) spectroscopy and electron ionization mass spectrometry. This work highlights the importance of detailed characterization in the development of pharmaceutical compounds (Wielgus, Paluch, Frelek, Szczepek, & Potrzebowski, 2015).

Fluorescence Sensing

Kiani et al. (2020) developed a novel carboxamide-based off–on switch fluorescence sensor for detecting metal ions like Hg2+, Zn2+, and Cd2+. Utilizing N-(thiazole-2-yl)picolinamide as the ligand, this research demonstrates the compound's application in sensitive and selective detection of environmental and biological metal ions (Kiani, Bagherzadeh, Meghdadi, Rabiee, Abbasi, Schenk‐Joß, Tahriri, Tayebi, & Webster, 2020).